N-(benzo[d][1,3]dioxol-5-yl)-4-(furan-3-yl)thiazol-2-amine hydrochloride

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-4-(furan-3-yl)-1,3-thiazol-2-amine;hydrochloride
• InChI: InChI=1S/C14H10N2O3S.ClH/c1-2-12-13(19-8-18-12)5-10(1)15-14-16-11(7-20-14)9-3-4-17-6-9;/h1-7H,8H2,(H,15,16);1H
• InChI Key: UNXYLSSQRJPDQE-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC3=NC(=CS3)C4=COC=C4.Cl
• Molecular Formula: C14H11ClN2O3S
• Molecular Weight: 322.8 g/mol

Description

N-(benzo[d][1,3]dioxol-5-yl)-4-(furan-3-yl)thiazol-2-amine hydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized using specific methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.

Scientific Research Applications

Materials Science and Polymer Chemistry

Compounds incorporating furan and benzochalcogenodiazole units, similar to the one , have been used in the development of multichromic polymers. These polymers exhibit intriguing electrochromic properties, making them suitable for applications in smart materials and electronics. For instance, furan and benzochalcogenodiazole-based monomers have been synthesized and electrochemically polymerized, resulting in materials with low band gaps and multicolored states at different redox conditions, suggesting their utility in advanced electronic devices (İçli-Özkut et al., 2013).

Corrosion Inhibition

Amino acid compounds with structures resembling the compound of interest have demonstrated effectiveness as corrosion inhibitors. These compounds provide a protective layer on metal surfaces, significantly reducing corrosion rates in aggressive environments. This property is highly valuable in extending the lifespan of metals used in industrial applications (Yadav et al., 2015).

Organic Synthesis and Pharmaceutical Applications

In the realm of organic chemistry, compounds featuring similar structural motifs have been synthesized for various purposes, including the development of novel pharmaceuticals. These compounds often serve as key intermediates in the synthesis of heterocyclic compounds, which are crucial for the development of new drugs with potential antibacterial, antifungal, and anticancer activities. The synthesis of novel 3-aminopropoxy-substituted dioxins, for instance, highlights the utility of related compounds in creating molecular recognition elements for biosensors, indicating their potential in environmental monitoring and health applications (Kalantzi et al., 2021).